Trimethylsilyl ether of glycerol

• Molecular Formula: C12H32O3Si3
• Molecular Weight: 308.64 g/mol
• IUPAC Name: 1,3-bis(trimethylsilyloxy)propan-2-yloxy-trimethylsilane
• InChI: InChI=1S/C12H32O3Si3/c1-16(2,3)13-10-12(15-18(7,8)9)11-14-17(4,5)6/h12H,10-11H2,1-9H3
• InChI Key: JQUGYGVCECHKBA-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OCC(CO[Si](C)(C)C)O[Si](C)(C)C

Description

Trimethylsilyl ether of glycerol is a useful research compound. Its molecular formula is C12H32O3Si3 and its molecular weight is 308.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 mole of glycerol, 4 moles of trimethylchlorosilane and 0.003 moles of trimethylbenzyl ammonium chloride were reacted at the reflux temperature (54°-102° C.) as in Example 1. Excess silylating agent was distilled off after termination of the reaction. The catalyst was filtered off when the reaction mixture was cold.